Cas no 1804431-40-0 (4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1804431-40-0
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4809142
• Update Time: 2025-05-19

4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-4-1-5(13(14)15)12-6(7(10)11)3(4)2-9/h1,7H,2H2
• InChI Key： HKLVPEQDGUVBMK-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine

Introduction to 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1804431-40-0)

4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine, with the chemical identifier CAS No. 1804431-40-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of bromo, chloromethyl, difluoromethyl, and nitro substituents, make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic benefits.

The bromo and chloromethyl functional groups in the molecule are particularly noteworthy as they provide reactive sites for further chemical modifications. These groups can be selectively transformed into other functional moieties through various organic reactions, such as cross-coupling reactions, nucleophilic substitutions, or eliminations. This flexibility is crucial for medicinal chemists who are designing novel drug candidates, as it allows for the rapid exploration of different structural motifs and pharmacophores.

The difluoromethyl group is another key feature of this compound that has been extensively studied in drug discovery. Difluorinated compounds are known to exhibit enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. These properties make them attractive candidates for developing next-generation therapeutics. In particular, the electron-withdrawing nature of the difluoromethyl group can influence the electronic properties of the molecule, thereby modulating its interactions with biological receptors.

The nitro group at the 6-position of the pyridine ring adds another layer of reactivity and functionality to the molecule. Nitro groups can be reduced to amines, which are fundamental building blocks in organic synthesis and are often found in biologically active compounds. Additionally, nitro groups can participate in electrophilic aromatic substitution reactions, allowing for further derivatization of the pyridine core.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex heterocyclic compounds like 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way medicinal chemists construct molecular frameworks. For instance, palladium-catalyzed Buchwald-Hartwig amination has been used to introduce new nitrogen-containing moieties into the pyridine ring, expanding the library of possible derivatives.

In addition to its synthetic utility, 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine has shown promise in several preclinical studies aimed at identifying novel pharmacological targets. Researchers have been particularly interested in its potential as an intermediate in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The combination of multiple reactive sites in this molecule allows for the exploration of diverse binding modes and interaction profiles with biological targets.

One notable area of research involves using this compound as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs). PPIs play critical roles in many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By leveraging the reactive functional groups present in 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine, researchers can design molecules that disrupt specific PPIs by binding to their interfaces.

The impact of computational chemistry on drug discovery has also been significant when working with compounds like this one. Molecular modeling techniques allow researchers to predict how different derivatives might interact with biological targets before synthesizing them. This approach not only saves time but also reduces the amount of experimental material needed, making it an environmentally friendly practice.

In conclusion,4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1804431-40-0) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent starting point for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play an even greater role in future drug discovery efforts.